2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-methylpropanamide

• IUPAC Name: 2-(2,2-dioxo-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaen-3-yl)-N-methylpropanamide
• InChI: InChI=1S/C14H14N2O3S/c1-9(14(17)15-2)16-11-7-3-5-10-6-4-8-12(13(10)11)20(16,18)19/h3-9H,1-2H3,(H,15,17)
• InChI Key: FDURFWOTNRZWGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC)N1C2=CC=CC3=C2C(=CC=C3)S1(=O)=O
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol
• Solubility: 34.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)-N-methylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DNT, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DNT is not well understood, but it is believed to involve the inhibition of specific enzymes and proteins. DNT has been found to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. DNT has also been found to inhibit the activity of protein kinase C, which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
DNT has been found to have both biochemical and physiological effects. Biochemically, DNT has been found to inhibit the activity of specific enzymes and proteins, as mentioned above. Physiologically, DNT has been found to induce apoptosis, or programmed cell death, in cancer cells. DNT has also been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using DNT in lab experiments include its potential applications in various fields, its ease of synthesis, and its relatively low cost. The limitations of using DNT in lab experiments include its potential toxicity and the need for specific reagents and conditions for its synthesis.

Future Directions

There are several future directions for the study of DNT. One direction is the further investigation of its mechanism of action, which could lead to the development of more effective anticancer drugs. Another direction is the development of new materials using DNT as a precursor. Finally, the use of DNT as a probe for detecting heavy metal ions in water could be further explored.

Scientific Research Applications

DNT has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, DNT has been found to have anticancer activity by inhibiting the growth of cancer cells. DNT has also been studied for its potential use as a fluorescent probe for detecting DNA damage. In material science, DNT has been used as a precursor for the synthesis of various organic materials, including conducting polymers. In environmental science, DNT has been used as a probe for detecting heavy metal ions in water.